3-{[2-[(5-bromo-2-furoyl)amino]-3-(3-nitrophenyl)acryloyl]amino}benzoic acid

• IUPAC Name: 3-[[(E)-2-[(5-bromofuran-2-carbonyl)amino]-3-(3-nitrophenyl)prop-2-enoyl]amino]benzoic acid
• InChI: InChI=1S/C21H14BrN3O7/c22-18-8-7-17(32-18)20(27)24-16(10-12-3-1-6-15(9-12)25(30)31)19(26)23-14-5-2-4-13(11-14)21(28)29/h1-11H,(H,23,26)(H,24,27)(H,28,29)/b16-10+
• InChI Key: WDLFDKGOLPEZQG-MHWRWJLKSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C=C(C(=O)NC2=CC=CC(=C2)C(=O)O)NC(=O)C3=CC=C(O3)Br
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])/C=C(\C(=O)NC2=CC=CC(=C2)C(=O)O)/NC(=O)C3=CC=C(O3)Br
• Molecular Formula: C21H14BrN3O7
• Molecular Weight: 500.3 g/mol

Description

3-{[2-[(5-bromo-2-furoyl)amino]-3-(3-nitrophenyl)acryloyl]amino}benzoic acid, also known as BFA, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the small GTPase Arf1, which plays a crucial role in intracellular trafficking and membrane dynamics. BFA has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Mechanism of Action

3-{[2-[(5-bromo-2-furoyl)amino]-3-(3-nitrophenyl)acryloyl]amino}benzoic acid acts as a potent inhibitor of Arf1 by binding to its nucleotide-binding site and preventing the exchange of GDP for GTP. This leads to the inactivation of Arf1 and disruption of its downstream signaling pathways. This compound has also been shown to induce the redistribution of Arf1 from the Golgi to the endoplasmic reticulum, leading to the disruption of membrane trafficking and protein secretion.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including the disruption of the Golgi apparatus, inhibition of protein transport, and induction of apoptosis. It has also been shown to inhibit cell proliferation and induce cell cycle arrest in various cell types. This compound has been used to investigate the role of Arf1 in various physiological processes, such as insulin secretion, synaptic transmission, and immune response.

Advantages and Limitations for Lab Experiments

3-{[2-[(5-bromo-2-furoyl)amino]-3-(3-nitrophenyl)acryloyl]amino}benzoic acid has several advantages for use in laboratory experiments, including its high potency, specificity, and ability to disrupt intracellular trafficking. However, there are also some limitations to its use, such as its potential toxicity and non-specific effects on other cellular processes. Careful experimental design and appropriate controls are required to ensure the validity and reproducibility of results obtained using this compound.

Future Directions

There are several future directions for research on 3-{[2-[(5-bromo-2-furoyl)amino]-3-(3-nitrophenyl)acryloyl]amino}benzoic acid, including the development of more potent and specific Arf1 inhibitors, the investigation of its potential therapeutic applications in various diseases, and the elucidation of its role in various physiological processes. Further studies are also needed to better understand the mechanisms underlying the biochemical and physiological effects of this compound and to identify potential side effects and limitations of its use in laboratory experiments.

Scientific Research Applications

3-{[2-[(5-bromo-2-furoyl)amino]-3-(3-nitrophenyl)acryloyl]amino}benzoic acid has been used in a wide range of scientific research applications, including the study of intracellular trafficking, membrane dynamics, and protein secretion. It has been shown to disrupt the Golgi apparatus and inhibit protein transport from the endoplasmic reticulum to the Golgi. This compound has also been used to investigate the role of Arf1 in various cellular processes, such as cell migration, cell division, and cytokinesis.